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Compound of Interest

Compound Name: Ethyl 2-octynoate

Cat. No.: B080503

An In-depth Technical Guide on the Physicochemical Properties of Ethyl 2-Octynoate

This technical guide provides a comprehensive overview of the core physicochemical
properties of ethyl 2-octynoate (CAS No. 10519-20-7). The information is intended for
researchers, scientists, and professionals in drug development and chemical synthesis who
require detailed data and methodologies for this compound.

Compound Identification and Structure

Ethyl 2-octynoate is an ester with the molecular formula C10H1602.[1][2][3] It is also known
by several synonyms, including ethyl oct-2-ynoate, 2-octynoic acid ethyl ester, and ethyl
heptyne carboxylate.[1][2][4][5] The molecule features a terminal ethyl ester group and an
internal alkyne (triple bond) between the second and third carbon atoms of the octanoyl chain.

Summary of Physicochemical Properties

The key quantitative physicochemical data for ethyl 2-octynoate are summarized in the table
below for easy reference and comparison.
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Property Value Conditions Reference(s)
Molecular Formula C10H1602 [1112]1[5]

Molecular Weight 168.23 g/mol [11[2][31[5]

Boiling Point 85 °C at 6 mmHg [11[4115]
Melting Point 19 °C (literature value) [4]
Density 0.91 g/cm?3 [1][41[5]

Refractive Index 1.4484 at 20 °C [1][5]
Flash Point 99 °C (literature value) [11[4115]
Vapor Pressure 0.0308 mmHg at 25 °C [4]
Solubility Soluble in alcohol [6]

Insoluble in water [6]

LogP (o/w) 3.729 (estimated) [1][5]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of ethyl 2-
octynoate are outlined below. These represent standard laboratory procedures.

Determination of Boiling Point

The boiling point of ethyl 2-octynoate is determined at reduced pressure due to its relatively
high boiling point at atmospheric pressure, which could lead to decomposition.

Methodology: Vacuum Distillation

e Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. The system is
connected to a vacuum pump with a manometer to monitor the pressure.

o Sample Preparation: A sample of ethyl 2-octynoate is placed in the round-bottom flask
along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.
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Procedure: The system is evacuated to the desired pressure (e.g., 6 mmHg). The flask is
then heated gently. The temperature is recorded when the liquid is boiling and a stable ring
of condensate is observed on the thermometer bulb. This temperature is the boiling point at
that specific pressure.

Determination of Density

The density of liquid ethyl 2-octynoate can be accurately measured using a pycnometer.
Methodology: Pycnometer Method
Preparation: A clean, dry pycnometer of a known volume is weighed empty (m1).

Sample Measurement: The pycnometer is filled with ethyl 2-octynoate, ensuring no air
bubbles are trapped. The filled pycnometer is then weighed (m2).

Calculation: The mass of the sample is calculated (m = m2 - m1). The density (p) is then
determined by dividing the mass by the known volume (V) of the pycnometer: p = m/V. The
measurement should be performed at a constant temperature.

Determination of Refractive Index

The refractive index, a measure of how light propagates through the substance, is a
characteristic property determined using a refractometer.

Methodology: Abbe Refractometer

» Calibration: The Abbe refractometer is calibrated using a standard liquid with a known
refractive index, such as distilled water.

Sample Application: A few drops of ethyl 2-octynoate are placed on the prism of the
refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the boundary line between the light and dark regions
is sharp and centered in the crosshairs. The refractive index is then read from the
instrument's scale. The temperature should be controlled and recorded as the refractive
index is temperature-dependent.
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Spectroscopic Analysis

Spectroscopic techniques are essential for the structural confirmation and purity assessment of
ethyl 2-octynoate.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

o Sample Preparation: A dilute solution of ethyl 2-octynoate is prepared in a volatile organic
solvent like dichloromethane or hexane.[7] An internal standard may be added for
guantitative analysis.[8]

e Instrumentation: A gas chromatograph equipped with a suitable capillary column (e.g., a
nonpolar column) is used to separate the sample components.[9] The GC is coupled to a
mass spectrometer, which serves as the detector.

e Analysis: The prepared sample is injected into the GC inlet, where it is vaporized.[8] The
components are separated based on their boiling points and interaction with the stationary
phase. As ethyl 2-octynoate elutes from the column, it enters the mass spectrometer, where
it is ionized (typically by electron impact). The resulting ions are separated by their mass-to-
charge ratio, producing a mass spectrum that can be used for identification.[7][8]

Workflow for Physicochemical Analysis

The following diagram illustrates a generalized workflow for the comprehensive
physicochemical characterization of a chemical substance like ethyl 2-octynoate.
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Caption: General workflow for the physicochemical analysis of ethyl 2-octynoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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